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Compound of Interest

Compound Name: ST-168

Cat. No.: B1193632

Get Quote

Disclaimer: The designation "ST-168" is associated with multiple investigational compounds. To

ensure the accuracy of your research and safety of your experiments, it is critical to identify the

specific molecule you are working with. This guide addresses known information for two such

compounds: TQS-168 and LP-168 (Rocbrutinib).

Section 1: TQS-168 (PGC-1α Inducer)
This section provides information on TQS-168, a small-molecule inducer of peroxisome

proliferator-activated receptor gamma coactivator 1-alpha (PGC-1α) gene expression, which is

under development for neurodegenerative diseases like amyotrophic lateral sclerosis (ALS).[1]

[2]

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for TQS-168?

A1: TQS-168 is a first-in-class, orally bioavailable, and brain-penetrant small molecule that

increases the gene expression of PGC-1α.[2] PGC-1α is a key transcriptional coactivator that
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regulates genes involved in cellular energy metabolism and mitochondrial biogenesis.[2]

Q2: What are the known off-target effects of TQS-168?

A2: Based on a first-in-human, randomized, placebo-controlled study in healthy male

volunteers, TQS-168 was found to be safe and generally well-tolerated after single and multiple

oral doses.[1][2] The study was designed to assess safety, tolerability, and pharmacokinetics,

and did not report any significant off-target effects within the tested dose ranges.[1]

Q3: Has TQS-168 been observed to induce PGC-1α expression in humans?

A3: Yes, in the first-in-human study, multiple doses of TQS-168 appeared to induce the

expression of PGC-1α mRNA in peripheral blood mononuclear cells (PBMCs), which is

consistent with its mechanism of action observed in preclinical models.[2]

Q4: Are there any known adverse events associated with TQS-168 from clinical trials?

A4: The Phase 1 study in healthy volunteers concluded that TQS-168 was "safe and generally

well tolerated".[1][2] Specific adverse event data from this study is not detailed in the provided

search results. Further studies in patient populations would be required to fully characterize the

safety profile.

Data from Clinical Studies
The following table summarizes the pharmacokinetic parameters of TQS-168 from the single-

ascending-dose (SAD) and multiple-ascending-dose (MAD) study in healthy volunteers.
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Parameter
Single
Ascending
Dose (SAD)

Multiple
Ascending
Dose (MAD)

Formulation Food Effect

Tmax (Median) 0.5 - 4.0 hours Not specified

Crystalline

Methylcellulose

(MC), Spray-

Dried Dispersion

(SDD), Hot-Melt

Extrusion (HME)

Tmax delayed

with high-fat

meal

T1/2 (Geometric

Mean)
3.2 - 10.5 hours 4.1 - 7.3 hours

Independent of

formulation

Independent of

food

Exposure (Cmax

& AUC)

Supra-

proportional at

higher doses

Not specified

SDD showed 4x

higher exposure

than MC

Cmax blunted by

food, minimal

impact on AUC

Data sourced from a first-in-human study of oral TQS-168 in healthy volunteers.[1]

Experimental Protocols
Protocol: Quantification of PGC-1α mRNA Expression in PBMCs

Sample Collection: Collect whole blood from subjects at baseline and post-dosing time

points into EDTA-containing tubes.

PBMC Isolation: Isolate PBMCs using Ficoll-Paque density gradient centrifugation according

to the manufacturer's protocol.

RNA Extraction: Extract total RNA from isolated PBMCs using a suitable commercial kit (e.g.,

RNeasy Mini Kit, Qiagen).

cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a

reverse transcription kit.

Quantitative PCR (qPCR): Perform qPCR using primers and probes specific for the PGC-1α

gene and a suitable housekeeping gene (e.g., GAPDH) for normalization.
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Data Analysis: Calculate the relative expression of PGC-1α mRNA using the delta-delta Ct

method.

Signaling Pathway Visualization

TQS-168 PGC-1α Gene Expressioninduces
Mitochondrial Biogenesis

Cellular Energy Metabolism

Click to download full resolution via product page

Caption: TQS-168 induces PGC-1α gene expression, a key regulator of mitochondrial

biogenesis.

Section 2: LP-168 (Rocbrutinib - BTK Inhibitor)
This section provides information on LP-168, also known as Rocbrutinib, a novel fourth-

generation covalent and non-covalent inhibitor of Bruton's tyrosine kinase (BTK).[3] It is noted

for its high selectivity.[3]

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for LP-168 (Rocbrutinib)?

A1: Rocbrutinib is a highly selective inhibitor of BTK.[3] It can bind irreversibly (covalently) to

wild-type BTK and reversibly (non-covalently) to BTK with certain mutations (e.g., C481S) that

confer resistance to other BTK inhibitors.[3]

Q2: What are the reported off-target effects of LP-168 (Rocbrutinib)?

A2: Rocbrutinib is described as an "extremely selective inhibitor" with "very few off-target

effects".[3] A Phase I trial in patients with Chronic Lymphocytic Leukemia (CLL) reported very

low rates of common off-target toxicities associated with other BTK inhibitors.[3]

Q3: How does the safety profile of Rocbrutinib compare to other BTK inhibitors?
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A3: The Phase I trial data suggests a favorable safety profile. Notably, there was no evidence

of atrial fibrillation, a known off-target effect of some other BTK inhibitors. Rates of neutropenia

and bruising were also reported to be low.[3]

Data from Clinical Studies
The following table summarizes key safety findings for Rocbrutinib from a Phase I trial in

patients with relapsed/refractory CLL.

Adverse Event Reported Rate in Phase I Trial

Atrial Fibrillation No evidence reported

Neutropenia Very low rates

Bruising Fairly low rates

Data sourced from an update on the Phase I trial of rocbrutinib (LP-168).[3]

Troubleshooting Potential Off-Target Effects in Your
Experiments
If you suspect off-target effects in your cellular or animal models when using a BTK inhibitor

like Rocbrutinib, consider the following troubleshooting steps:

Dose-Response Curve: Perform a dose-response experiment to determine if the observed

effect is dose-dependent. Off-target effects may only appear at higher concentrations.

Use of Control Inhibitors: Compare the effects of Rocbrutinib with other BTK inhibitors that

have different selectivity profiles. This can help differentiate on-target from off-target effects.

Rescue Experiments: If possible, perform a rescue experiment by overexpressing a

downstream effector of the suspected off-target kinase to see if the phenotype is reversed.

Kinome Profiling: For in-depth analysis, consider performing in vitro kinase profiling assays

to screen Rocbrutinib against a panel of kinases to empirically determine its selectivity.

Signaling Pathway Visualization

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.youtube.com/watch?v=oAmSRn0p9nM
https://www.youtube.com/watch?v=oAmSRn0p9nM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


B-Cell

B-Cell Receptor (BCR)

BTK

activates

Downstream Signaling
(e.g., NF-κB, MAPK)

Cell Proliferation & Survival

LP-168 (Rocbrutinib)

inhibits

Click to download full resolution via product page

Caption: LP-168 (Rocbrutinib) inhibits BTK, blocking downstream signaling for B-cell survival.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Investigating Potential Off-
Target Effects of ST-168 Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193632/docs#technical-support-center-
investigating-potential-off-target-effects-of-st-168-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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